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Compound of Interest

Compound Name: (S)-ZINC-3573

Cat. No.: B2977361 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides crucial safety and logistical information for the handling of

(S)-ZINC-3573, including operational procedures and disposal plans, to foster a secure

research environment.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling.

Property Value Source

Molecular Weight 307.4 g/mol [1]

Formula C₁₈H₂₁N₅ [1]

Appearance White to beige powder

Purity ≥98% [1]

Solubility
Soluble to 100 mM in 1eq. HCl

and to 100 mM in DMSO.
[1]

Storage Store at +4°C. [1]

CAS Number 2095596-11-3 [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
(S)-ZINC-3573 is classified as a skin irritant. Adherence to proper PPE protocols is mandatory

to minimize exposure and ensure personal safety.

Hazard Classification GHS Pictogram
Recommended Personal
Protective Equipment

Skin Irritant (H315)

Eye Protection: Safety glasses

with side shields or chemical

safety goggles. Hand

Protection: Chemical-resistant

gloves (e.g., nitrile). Body

Protection: Laboratory coat.

Operational Plan: Safe Handling Protocols
A systematic approach to handling (S)-ZINC-3573 will mitigate risks. The following step-by-step

guidance should be followed.

Experimental Protocol: Safe Handling of (S)-ZINC-3573 Powder

Preparation:

Ensure the work area, particularly the chemical fume hood and balance, is clean and

uncluttered.

Verify that a current Safety Data Sheet (SDS) or this safety information is readily

accessible.

Confirm that an eyewash station and safety shower are unobstructed and operational.

Weighing the Compound:

Perform all weighing operations within a certified chemical fume hood or a ventilated

balance enclosure to prevent inhalation of the powder.
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Use disposable weigh boats to avoid cross-contamination.

Keep the container of (S)-ZINC-3573 closed when not in use.

Dissolving the Compound:

Add the solvent to the weighed (S)-ZINC-3573 powder slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped.

Post-Handling:

Clean the balance and surrounding work area with a damp cloth to remove any residual

powder.

Dispose of all contaminated materials, including weigh boats and gloves, in the designated

chemical waste container.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Measures

Skin Contact

Immediately remove contaminated clothing.[2]

[3] Flush the affected skin with plenty of cool

water for at least 15 minutes.[4] Wash the area

gently with soap and water.[3] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[4] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Proper disposal of (S)-ZINC-3573 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance. As (S)-ZINC-3573 is not classified as an

acutely hazardous waste, it can typically be disposed of as non-hazardous chemical waste.

However, all local and institutional regulations must be followed.

Solid Waste: Collect unused (S)-ZINC-3573 powder and any materials contaminated with the

solid (e.g., weigh boats, paper towels) in a clearly labeled, sealed container for chemical

waste.

Liquid Waste: Solutions of (S)-ZINC-3573 should be collected in a designated, labeled

container for non-halogenated organic waste. Do not pour down the drain.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected as chemical waste. Once clean, deface the label and dispose of the

container according to institutional guidelines, which may include recycling or disposal as

regular laboratory glass waste.
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Safe Handling Workflow

Safe Handling Workflow for (S)-ZINC-3573
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Caption: A logical workflow for the safe handling of (S)-ZINC-3573.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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